Cas no 1798619-62-1 (1-(2-chlorophenyl)-3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}urea)

• Product Name: 1-(2-chlorophenyl)-3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}urea
• CAS No: 1798619-62-1
• MF: C₁₄H₁₆ClN₅O
• MW: 305.762741088867
• CID: 5375043
• Update Time: 2025-10-18

1-(2-chlorophenyl)-3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorophenyl)-N′-[[4-(dimethylamino)-2-pyrimidinyl]methyl]urea
• 1-(2-chlorophenyl)-3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}urea

• Inchi： 1S/C14H16ClN5O/c1-20(2)13-7-8-16-12(19-13)9-17-14(21)18-11-6-4-3-5-10(11)15/h3-8H,9H2,1-2H3,(H2,17,18,21)
• InChI Key： HKZNKQXRJBSNMS-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1Cl)C(NCC1=NC=CC(N(C)C)=N1)=O

Experimental Properties

• Density: 1.338±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 436.9±45.0 °C(Predicted)
• pka: 12.35±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-chlorophenyl)-3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}urea

Professional Introduction to Compound with CAS No. 1798619-62-1 and Product Name: 1-(2-chlorophenyl)-3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}urea

The compound with the CAS number 1798619-62-1 and the product name 1-(2-chlorophenyl)-3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates several key functional groups, including a chlorophenyl moiety and a dimethylamino substituent on a pyrimidine ring, which contribute to its distinctive chemical properties and biological activities.

Recent research in the field of cheminformatics has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The presence of the pyrimidine core in this compound is particularly noteworthy, as pyrimidine derivatives are well-documented for their role in various biological processes. Studies have demonstrated that pyrimidine-based molecules can interact with a wide range of biological targets, making them valuable candidates for drug discovery. The specific configuration of 1-(2-chlorophenyl)-3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}urea suggests that it may exhibit inhibitory effects on certain enzymes or receptors, which could be exploited for therapeutic purposes.

The chlorophenyl group attached to the urea moiety introduces a level of electronic and steric modulation that can influence the compound's binding affinity and selectivity. This feature is particularly relevant in the context of developing targeted therapies, where precise control over molecular interactions is essential. The dimethylamino group further enhances the compound's potential by providing a basic nitrogen atom that can engage in hydrogen bonding or ionic interactions with biological targets. Such interactions are critical for achieving high affinity and specificity in drug design.

In the realm of drug development, the synthesis and optimization of novel urea derivatives have been extensively studied due to their broad spectrum of biological activities. Urea-based compounds are known for their ability to modulate enzyme activity, particularly kinases and other protein targets involved in cellular signaling pathways. The structural motif of 1-(2-chlorophenyl)-3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}urea aligns well with this trend, as it combines elements that are known to enhance binding interactions with biological targets. This has led to its investigation as a potential lead compound in various therapeutic areas, including oncology and inflammatory diseases.

Advances in computational chemistry have enabled researchers to predict the pharmacological properties of such compounds with increasing accuracy. Molecular docking studies have been conducted on 1-(2-chlorophenyl)-3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}urea, revealing promising interactions with several key targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes such as Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune disorders. Additionally, its interaction with other signaling pathways has been explored, indicating potential therapeutic benefits beyond traditional indications.

The synthesis of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The incorporation of the pyrimidine ring into the urea backbone required careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Recent improvements in synthetic techniques have made it possible to produce complex molecules like this one with greater efficiency, reducing both time and cost associated with drug development. This progress is particularly significant given the increasing demand for innovative therapeutics in an ever-evolving medical landscape.

Evaluation of the pharmacokinetic properties of 1-(2-chlorophenyl)-3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}urea is crucial for assessing its feasibility as a drug candidate. Studies have focused on its solubility, stability, and metabolic profile, which are key factors determining its bioavailability and therapeutic efficacy. Preliminary data suggest that this compound exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further development. However, additional studies are necessary to fully understand its behavior within complex biological systems.

The role of interdisciplinary collaboration in pharmaceutical research cannot be overstated. The development of novel compounds like 1-(2-chlorophenyl)-3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}urea relies on integrating expertise from organic chemistry, medicinal chemistry, biochemistry, and computational biology. Such collaborations facilitate the rapid identification and optimization of lead compounds, accelerating the transition from laboratory discovery to clinical application. The growing emphasis on precision medicine further underscores the importance of developing targeted therapies based on well-characterized molecular entities.

Future directions in the study of this compound include exploring its mechanism of action at a molecular level and evaluating its efficacy in preclinical models. Advances in imaging technologies have provided new tools for visualizing how drugs interact with biological targets in vivo, offering unprecedented insights into their mode of action. These approaches will be instrumental in refining our understanding of how 1-(2-chlorophenyl)-3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}urea exerts its effects and identifying potential areas for improvement.

In conclusion, 1-(2-chlorophenyl)-3-{[4-(dimethylamino)pyrimidin-2-yl]methyl}urea (CAS No. 1798619-62-1) represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of functional groups positions it as a versatile tool for drug discovery, with potential applications across multiple therapeutic areas. As research continues to uncover new insights into its properties and mechanisms, this compound holds promise for contributing to next-generation treatments that address unmet medical needs.